Cas no 187036-01-7 (ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate)
187036-01-7 structure
Product Name:ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:187036-01-7
MF:C13H16F3N3O2
MW:303.280253410339
CID:1382910
PubChem ID:10924691
Update Time:2025-04-20
ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
- 4-ethyl-2-piperidin-1-yl-6-(trifluoromethyl)pyrimidine-5-carboxylate
- ETHYL 2-(PIPERIDIN-1-YL)-4-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLATE
- RRECFHZKSPQKEL-UHFFFAOYSA-N
- ethyl 2-piperidin-1-yl-4-(trifluoromethyl)pyrimidine-5-carboxylate
- 187036-01-7
-
- Inchi: 1S/C13H16F3N3O2/c1-2-21-11(20)9-8-17-12(18-10(9)13(14,15)16)19-6-4-3-5-7-19/h8H,2-7H2,1H3
- InChI Key: RRECFHZKSPQKEL-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)OCC)C=NC(=N1)N1CCCCC1)(F)F
Computed Properties
- Exact Mass: 303.11958
- Monoisotopic Mass: 303.11946125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.3Ų
Experimental Properties
- PSA: 55.32
ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
187036-01-7 (ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate) Related Products
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